Cas no 2137618-45-0 (Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl)-)

• Product Name: Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl)-
• CAS No: 2137618-45-0
• MF: C₁₀H₁₄Cl₂
• MW: 205.124161243439
• CID: 5287672
• Update Time: 2025-06-08

Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl)-

• Inchi： 1S/C10H14Cl2/c1-9(12)7-10(8-11)5-3-2-4-6-10/h2-3H,1,4-8H2
• InChI Key： HEJXPLGWRHBSCW-UHFFFAOYSA-N
• SMILES： C1CCC(CCl)(CC(Cl)=C)CC=1

Additional information on Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl)-

Professional Introduction to Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) and CAS No. 2137618-45-0

Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl), identified by the Chemical Abstracts Service Number (CAS No.) 2137618-45-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of dienes with reactive functional groups, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. Its unique structure, featuring both chloromethyl and chloroalkene moieties, positions it as a versatile building block for the development of novel molecules.

The molecular structure of Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) consists of a cyclohexene backbone substituted with two distinct reactive groups: a chloromethyl group at the fourth position and a 2-chloro-2-propenyl group at the same position. This bifunctional nature allows for diverse chemical transformations, including nucleophilic additions, eliminations, and cross-coupling reactions. Such reactivity makes it an attractive candidate for use in drug discovery and material science, where precise molecular modifications are often required.

In recent years, there has been growing interest in the applications of diene derivatives like Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) in pharmaceutical synthesis. The compound's ability to undergo polymerization or form stable adducts with other molecules has been explored in the development of polymers with specific mechanical or biological properties. Additionally, its role as a precursor in the synthesis of more complex organic molecules has been highlighted in several cutting-edge studies.

One notable area of research involving Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) is its potential use in the synthesis of bioactive compounds. Researchers have leveraged its reactive sites to create novel heterocyclic structures, which are known to exhibit various pharmacological activities. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chloromethyl group can be easily converted into other functional groups such as alcohols or amines, broadening its utility in medicinal chemistry.

The synthesis of Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or organometallic transformations, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic value but also demonstrate the advancements in modern organic chemistry techniques.

Recent studies have also explored the spectroscopic and analytical characterization of Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) using state-of-the-art techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into its molecular structure and dynamics, aiding in the understanding of its reactivity and potential applications. The data obtained from these studies contribute to the growing body of knowledge about diene derivatives and their role in chemical biology.

The industrial relevance of Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) cannot be overstated. Its incorporation into larger molecular frameworks has led to the development of novel materials with enhanced properties. For example, polymers derived from this compound have shown promise in applications ranging from coatings to biodegradable materials. The ability to fine-tune these materials through chemical modifications makes them highly sought after in industries requiring customized solutions.

In conclusion, Cyclohexene, 4-(chloromethyl)-4-(2-chloro-2-propen-1-yl) (CAS No. 2137618-45-0) represents a significant advancement in organic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structural features and reactivity make it a cornerstone in synthetic biology and an indispensable tool for researchers seeking to develop innovative solutions. As scientific understanding progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in modern chemistry.